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Compound of Interest

Compound Name: BW-723C86

Cat. No.: B1668156 Get Quote

These application notes provide detailed protocols for the subcutaneous administration of BW-
723C86, a selective 5-HT2B receptor agonist, to preclinical animal models. The information is

intended for researchers, scientists, and drug development professionals.

Compound Information
Name: BW-723C86

Mechanism of Action: A potent and selective agonist for the serotonin 5-HT2B receptor.[1] It

is a mixed 5-HT2B/5-HT2C agonist, with approximately three-fold higher selectivity for the 5-

HT2B receptor.

Primary Research Areas: Anxiety, hyperphagia, melanogenesis, and cardiovascular function.

Quantitative Data Summary
The following tables summarize key quantitative data for the subcutaneous administration of

BW-723C86 in rodents.

Table 1: Dosage and Administration Parameters for Rats
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Parameter Value Reference

Dosage Range 0.5 - 50 mg/kg [2][3][4]

Pre-test Administration Time 30 minutes [2]

Recommended Injection

Volume
1 - 5 mL/kg

Recommended Needle Gauge 23-26G

Table 2: Recommended Vehicle Formulation for In Vivo Studies

Component Percentage

DMSO 10%

PEG300 40%

Tween-80 5%

Saline (0.9% NaCl) 45%

Note: This formulation is a commonly used vehicle for solubilizing compounds for in vivo

administration.

Experimental Protocols
This protocol describes the preparation of a 10 mg/mL stock solution of BW-723C86.

Materials:

BW-723C86 powder

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)
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Sterile saline (0.9% NaCl)

Sterile microcentrifuge tubes

Vortex mixer

Pipettes and sterile tips

Procedure:

Weigh the desired amount of BW-723C86 powder and place it in a sterile microcentrifuge

tube.

Add DMSO to the tube to a final concentration of 100 mg/mL and vortex until the powder is

completely dissolved. This is your stock solution.

To prepare the final injection solution, combine the following in a sterile tube in the order

listed, vortexing after each addition:

100 µL of the 100 mg/mL BW-723C86 stock solution in DMSO.

400 µL of PEG300.

50 µL of Tween-80.

450 µL of sterile saline.

The final concentration of the injection solution will be 10 mg/mL.

It is recommended to prepare the solution fresh on the day of the experiment. If storage is

necessary, store at -20°C for short periods. However, fresh preparation is highly advised to

ensure compound stability and solubility.

Materials:

Prepared BW-723C86 injection solution

Appropriate animal restraint device

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1668156?utm_src=pdf-body
https://www.benchchem.com/product/b1668156?utm_src=pdf-body
https://www.benchchem.com/product/b1668156?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile syringes (1 mL)

Sterile needles (23-26G)

70% ethanol wipes

Animal scale

Procedure:

Weigh the rat to accurately determine the injection volume based on the desired dosage.

Gently restrain the rat. The loose skin over the dorsal midline (scruff) is the preferred

injection site.

Wipe the injection site with a 70% ethanol wipe and allow it to dry.

Create a "tent" of skin at the injection site by gently lifting the skin with your thumb and

forefinger.

Insert the needle, bevel up, into the base of the skin tent, parallel to the body surface.

Gently pull back on the syringe plunger to ensure the needle has not entered a blood vessel.

If blood appears in the syringe hub, withdraw the needle and select a new injection site.

If no blood is aspirated, slowly and steadily inject the calculated volume of the BW-723C86
solution.

Withdraw the needle and apply gentle pressure to the injection site with a dry gauze pad for

a few seconds.

Return the animal to its cage and monitor for any adverse reactions.

Materials:

Prepared BW-723C86 injection solution

Appropriate animal restraint device
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Sterile syringes (1 mL)

Sterile needles (25-26G)

70% ethanol wipes

Animal scale

Procedure:

Weigh the mouse to accurately determine the injection volume. The maximum recommended

subcutaneous injection volume for a mouse is 3 mL, but it's advisable to use the smallest

effective volume.

Gently restrain the mouse, exposing the loose skin between the shoulder blades.

Clean the injection site with a 70% ethanol wipe.

Form a tent of skin and insert the needle at the base, parallel to the spine.

Aspirate to check for blood before injecting the solution.

Inject the solution slowly and withdraw the needle.

Return the mouse to its cage and observe its behavior.

Signaling Pathways and Experimental Workflows
BW-723C86, as a 5-HT2B receptor agonist, has been shown to inhibit melanogenesis. This is

achieved by reducing the expression of microphthalmia-associated transcription factor (MITF),

which in turn downregulates key melanogenic enzymes like tyrosinase, TRP-1, and TRP-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Subcutaneous Absorption of Monoclonal Antibodies: Role of Dose, Site of Injection, and
Injection Volume on Rituximab Pharmacokinetics in Rats | Semantic Scholar
[semanticscholar.org]

3. Intraperitoneal Injection in Rats | Animals in Science [queensu.ca]

4. BW 723C86, a 5-HT2B receptor agonist, causes hyperphagia and reduced grooming in
rats - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: BW-723C86
Subcutaneous Injection]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668156#bw-723c86-subcutaneous-injection-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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